3-[(1-Butoxypropan-2-YL)oxy]propan-1-OL

• CAS No.: 181884-88-8
• Molecular Formula: C10H22O3
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3-(1-butoxypropan-2-yloxy)propan-1-ol
• InChI: InChI=1S/C10H22O3/c1-3-4-7-12-9-10(2)13-8-5-6-11/h10-11H,3-9H2,1-2H3
• InChI Key: LFKWYNGEVBCWNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC(C)OCCCO

Description

It is a colorless liquid with low volatility at room temperature and is primarily used as a solvent and intermediate in chemical synthesis .

Preparation Methods

The synthesis of 3-[(1-Butoxypropan-2-YL)oxy]propan-1-OL typically involves the condensation reaction between propylene glycol and butanol . This reaction can be carried out under acidic or basic conditions, with the choice of catalyst influencing the reaction rate and yield . Industrial production methods often employ continuous flow reactors to optimize the reaction conditions and maximize the output .

Chemical Reactions Analysis

3-[(1-Butoxypropan-2-YL)oxy]propan-1-OL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it into alcohols or alkanes using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: It can undergo nucleophilic substitution reactions where the butoxy group is replaced by other nucleophiles such as halides or amines.

Scientific Research Applications

3-[(1-Butoxypropan-2-YL)oxy]propan-1-OL has several applications in scientific research:

Chemistry: It is used as a solvent in organic synthesis and as an intermediate in the production of other chemicals.

Biology: It serves as a solubilizing agent for biological assays and experiments.

Medicine: Its derivatives are explored for potential therapeutic applications, including drug delivery systems.

Industry: It is utilized in the formulation of paints, coatings, and cleaning agents due to its solvent properties.

Mechanism of Action

The mechanism of action of 3-[(1-Butoxypropan-2-YL)oxy]propan-1-OL involves its interaction with various molecular targets and pathways. As a solvent, it facilitates the dissolution and dispersion of other compounds, enhancing their reactivity and bioavailability . In biological systems, it may interact with cell membranes and proteins, affecting their structure and function .

Comparison with Similar Compounds

3-[(1-Butoxypropan-2-YL)oxy]propan-1-OL can be compared with other similar compounds such as:

1-Butoxy-2-propanol: Similar in structure but with different physical properties and reactivity.

Propylene glycol monobutyl ether: Shares similar solvent properties but differs in molecular weight and boiling point.

Tripropylene glycol butyl ether: Another related compound with variations in chain length and functional groups.

These comparisons highlight the unique properties of this compound, making it suitable for specific applications in various fields .